1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone

• IUPAC Name: 1-[3-(4,6,6-trimethyl-2-sulfanylidene-1H-pyrimidin-3-yl)phenyl]ethanone
• InChI: InChI=1S/C15H18N2OS/c1-10-9-15(3,4)16-14(19)17(10)13-7-5-6-12(8-13)11(2)18/h5-9H,1-4H3,(H,16,19)
• InChI Key: MZUOSCKQZIOHFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(NC(=S)N1C2=CC=CC(=C2)C(=O)C)(C)C
• Molecular Formula: C15H18N2OS
• DSSTOX Substance ID: DTXSID901141943
• Molecular Weight: 274.4 g/mol
• CAS RN: 37489-50-2

Description

1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone, also known as TTP, is a chemical compound that has shown promising results in scientific research. TTP has been studied for its potential use in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone is still being studied. However, it is believed that 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone works by inhibiting the activity of certain enzymes in the body. This inhibition leads to a decrease in inflammation and tumor growth.
Biochemical and Physiological Effects
1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone has been shown to have a variety of biochemical and physiological effects. In animal studies, 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone has been shown to decrease inflammation and tumor growth. It has also been shown to have antimalarial properties. In plant studies, 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone has been shown to have herbicidal properties and has been effective in killing weeds.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone in lab experiments is that it is relatively easy to synthesize and purify. This makes it a cost-effective compound to use in research. However, one limitation of using 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone is that its mechanism of action is still not fully understood. This makes it difficult to design experiments that target specific pathways.

Future Directions

For 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone research include further understanding its mechanism of action and exploring its potential use in medicine, agriculture, and environmental science.

Synthesis Methods

The synthesis of 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone involves the reaction of 4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinone with 3-bromoacetophenone in the presence of a base. The resulting product is then purified using column chromatography. This method has been optimized to produce high yields of 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone with high purity.

Scientific Research Applications

1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone has been studied for its potential use in various scientific fields. In medicine, 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use as an anti-malarial drug. In agriculture, 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone has been shown to have herbicidal properties and has been studied for its potential use as a weed killer. In environmental science, 1-[3-(4,4,6-trimethyl-2-thioxo-3,4-dihydro-1(2H)-pyrimidinyl)phenyl]ethanone has been studied for its potential use as a water purification agent.